Cas no 12146-92-8 (Chromocene,1,1'-dimethyl- (9CI))

• Product Name: Chromocene,1,1'-dimethyl- (9CI)
• CAS No: 12146-92-8
• MF: C₁₂H₁₄Cr
• MW: 210.235664844513
• CID: 193564
• Update Time: 2024-01-25

Chromocene,1,1'-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Chromocene,1,1'-dimethyl- (9CI)
• chromium,5-methylcyclopenta-1,3-diene,methylcyclopentane

• Inchi： 1S/2C6H7.Cr/c2*1-6-4-2-3-5-6;/h2*2-5H,1H3;/q-5;-1;
• InChI Key： YWXBAYLSEFKQGK-UHFFFAOYSA-N
• SMILES： [Cr].[C-]1(C([H])([H])[H])[C-]([H])[C-]([H])[C-]([H])[C-]1[H].[C-]1(C([H])([H])[H])C([H])=C([H])C([H])=C1[H]

Computed Properties

• Exact Mass: 210.050062
• Monoisotopic Mass: 210.050062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: 80.4°Cat760mmHg
• Flash Point: °C